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Compound of Interest

Compound Name: Dodecyldimethylphosphine oxide

Cat. No.: B1221216

In-depth Technical Guide on
Dodecyldimethylphosphine Oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on dodecyldimethylphosphine oxide, a non-ionic
surfactant utilized in various research and development applications.

Core Molecular Information

Dodecyldimethylphosphine oxide is an organophosphorus compound characterized by a
long dodecyl chain, conferring hydrophobic properties, and a polar phosphine oxide group,
which imparts hydrophilicity. This amphipathic nature makes it an effective surfactant.

Molecular Formula and Weight:

The chemical formula for dodecyldimethylphosphine oxide is C14H310P.[1][2] Its molecular
weight is 246.37 g/mol .[1]

Quantitative Data Summary:

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1221216?utm_src=pdf-interest
https://www.benchchem.com/product/b1221216?utm_src=pdf-body
https://www.benchchem.com/product/b1221216?utm_src=pdf-body
https://www.benchchem.com/product/b1221216?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyldimethylphosphine-oxide
https://cymitquimica.com/cas/871-95-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyldimethylphosphine-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C14H310P PubChem[1], CymitQuimica[2]
Molecular Weight 246.37 g/mol PubChem([1]

IUPAC Name o PubChem[1]

dimethylphosphoryldodecane

CAS Number 871-95-4 PubChem[1]

Logical Relationship of Molecular Components

The structure of dodecyldimethylphosphine oxide is fundamental to its function as a
surfactant. The following diagram illustrates the relationship between its constituent parts.

Dodecyldimethylphosphine Oxide Structure
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Dodecyldimethylphosphine Oxide Structural Components

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Dodecyldimethylphosphine oxide | C14H310P | CID 13380 - PubChem
[pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyldimethylphosphine-oxide
https://cymitquimica.com/cas/871-95-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyldimethylphosphine-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyldimethylphosphine-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyldimethylphosphine-oxide
https://www.benchchem.com/product/b1221216?utm_src=pdf-body
https://www.benchchem.com/product/b1221216?utm_src=pdf-body-img
https://www.benchchem.com/product/b1221216?utm_src=pdf-body
https://www.benchchem.com/product/b1221216?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyldimethylphosphine-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyldimethylphosphine-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing
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 To cite this document: BenchChem. [Dodecyldimethylphosphine oxide molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221216#dodecyldimethylphosphine-oxide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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